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Cat. No.: S666759

Get Quote

Chemical Characterization

The table below summarizes the key identifiers and physical properties for the reactant and product, which

are crucial for reaction setup, monitoring, and purification.

Property 8-Bromooctanoic Acid 8-Hydroxyoctanoic Acid

CAS Number 17696-11-6 [1] [2] [3] 764-89-6 [4]

Molecular Formula C₈H₁₅BrO₂ [1] [2] [3] C₈H₁₆O₃ [4]

Molecular Weight 223.11 g/mol [2] [3] [5] 160.21 g/mol [4]

Melting Point 35-37 °C (lit.) [1] [3] Information Missing

Boiling Point 147-150 °C/2 mmHg (lit.) [1] [3] Information Missing

Appearance White to cream crystalline powder [3] Information Missing

Safety and Handling Information
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8-Bromooctanoic acid is a corrosive substance and requires strict safety measures to handle.

Hazard Statements: H314 - Causes severe skin burns and eye damage [3] [6].
Precautionary Measures: Use personal protective equipment (PPE) including eyeshields,
faceshields, gloves, and a respirator if dust is generated [1] [3].
Storage: Store sealed in a dry place at room temperature. It is classified as a combustible,
corrosive hazardous material [1] [3] [6].

Detailed Experimental Protocol for Hydrolysis

The following procedure for synthesizing 8-Hydroxyoctanoic acid is adapted from a referenced synthesis

method [3]. The workflow involves a hydrolysis reaction under basic conditions, followed by acidification to

obtain the final product.
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Reaction Setup

Add 1M NaOH dropwise to
ethyl 8-bromooctanoate in ethanol

Stir at 0°C for 5 hours

Acidify with 1M HCl

Extract with Ethyl Acetate

Wash organic layers
with sat. NaHCO₃ and brine

Dry over Na₂SO₄,
filter, and concentrate

Obtain 8-Hydroxyoctanoic Acid

Click to download full resolution via product page

Procedure
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Reaction Setup: In a round-bottom flask equipped for stirring, dissolve 1.0 g (approximately 4.5

mmol) of ethyl 8-bromooctanoate in 10 mL of ethanol and cool the mixture to 0°C in an ice bath [3].
Hydrolysis: Slowly add 3.98 mL of 1M sodium hydroxide (NaOH) solution dropwise to the stirred,

cooled solution [3].
Stirring: Continue stirring the reaction mixture at 0°C for 5 hours. Monitoring by TLC is

recommended to track reaction completion [3].
Acidification: Once the reaction is complete, carefully acidify the mixture to pH ~1-2 using 1M

hydrochloric acid (HCl) solution [3].
Extraction: Extract the acidified aqueous mixture three times with ethyl acetate (3 x 10 mL) [3].

Washing: Combine the organic layers and wash them sequentially with saturated sodium
bicarbonate solution (2 x 20 mL) and saturated sodium chloride (brine) solution (2 x 20 mL) [3].

Drying and Concentration: Dry the combined organic layer over anhydrous sodium sulfate
(Na₂SO₄), filter off the solid, and concentrate the filtrate under reduced pressure using a rotary

evaporator [3].
Product: This should yield 8-Hydroxyoctanoic acid as a colorless oil. The reported yield for this

method is 97% [3].

Key Application Notes

Carbon Source: Research indicates that using ethanol as a carbon source can significantly improve
the activity of cytochrome P450 enzymes in biological systems for this hydroxylation. If you are

developing a biocatalytic route, this is a critical factor [7].
Cofactor Limitation: In enzymatic syntheses, the availability of heme, a cofactor for P450 enzymes,

has been identified as a limiting factor. Supplementing with hemin may improve yields [7].

Applications in Research

8-Bromooctanoic acid is a versatile building block in organic synthesis. The diagram below illustrates its

role in forming other valuable compounds.
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Precursor to 8-Mercaptooctanoic Acid: It serves as a starting material for synthesizing 8-

mercaptooctanoic acid, which is used in the biosynthesis of lipoic acid, an essential cofactor [1].
Bioconjugation: It is used to attach triple helix-forming oligonucleotides (TFOs) to inhibitors, creating

complex molecules for biochemical research [1].
Industrial Relevance: Terminally hydroxylated fatty acids like 8-hydroxyoctanoic acid have broad

applications and are considered industrially relevant. They can be produced de novo in engineered
yeast strains from glucose or ethanol [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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